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Compound of Interest

Compound Name: 6-Chloro-4-methylquinoline

Cat. No.: B1367173

An In-depth Technical Guide to 6-Chloro-4-methylquinoline for Advanced Research

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of 6-Chloro-4-methylquinoline, a heterocyclic
compound of significant interest in the fields of medicinal chemistry and materials science. As a
key structural motif, the quinoline scaffold is present in a wide array of pharmacologically active
agents. The strategic placement of a chlorine atom at the 6-position and a methyl group at the
4-position imparts unique physicochemical properties that make this molecule a valuable
intermediate for the synthesis of novel therapeutic candidates and functional materials. This
document serves as a technical resource for researchers, chemists, and drug development
professionals, offering detailed information on its core properties, synthesis, applications, and
safety protocols.

Core Molecular Attributes

6-Chloro-4-methylquinoline is a substituted quinoline derivative. The core structure consists
of a bicyclic aromatic system where a benzene ring is fused to a pyridine ring.

Chemical Formula and Molecular Weight

The fundamental identity of this compound is defined by its chemical composition and mass.

e Chemical Formula: C1o0HsCIN[1]
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e Molecular Weight: 177.63 g/mol [1]

These primary identifiers are crucial for all stoichiometric calculations, analytical
characterizations, and registration in chemical databases.

Structural Representation

The arrangement of atoms in 6-Chloro-4-methylquinoline is key to its reactivity and
interaction with biological targets.
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Reactants & Catalysts

Silferc (FeCls on Silica) 4-Chloroaniline in Acetic Acid Methyl Vinyl Ketone (MVK) Anhydrous Zinc Chloride

Reactipn Steps

1. Mix Aniline & Silferc
(N2 atmosphere, 5 min stir)

2. Add MVK Slowly
(15 min)

3. Heat to 70-75°C
(1 hour)

4. Add ZnCl2

\

5. Reflux
(2 hours)

Purification
\4

/ Cool & Filter /

\

/ Basify with 10% NaOH /

\

/ Extract with Ethyl Acetate /

A

4
/ Dry over Naz2SOa /

Y

/ Evaporate Solvent /

6-Chloro-4-methylquinoline
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6-Chloro-4-methylquinoline

(Scaffold)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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